Cas no 58777-85-8 (1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 58777-85-8
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD11938630
• CID: 1612274
• PubChem ID: 21943451
• Update Time: 2025-08-02

1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-a-[(methylamino)methyl]-
• 1-(3-bromophenyl)-2-(methylamino)ethan-1-ol
• 1-(3-bromophenyl)-2-(methylamino)ethanol
• AKOS010125946
• CS-0239826
• CHEMBL4548861
• SCHEMBL4049003
• E78728
• 58777-85-8
• ZSHMDPGVNLYOSQ-UHFFFAOYSA-N
• BS-44905
• 3-Bromo-I+/--[(methylamino)methyl]benzenemethanol
• DTXSID001250048
• DA-04630
• EN300-219590
• 1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol

• MDL： MFCD11938630
• Inchi： 1S/C9H12BrNO/c1-11-6-9(12)7-3-2-4-8(10)5-7/h2-5,9,11-12H,6H2,1H3
• InChI Key： ZSHMDPGVNLYOSQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CNC)O

Computed Properties

• Exact Mass: 229.01
• Monoisotopic Mass: 229.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.299

Additional information on 1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol (CAS No. 58777-85-8)

1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol, with the CAS number 58777-85-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of β-amino alcohols, which are known for their versatile applications in medicinal chemistry and drug development. The presence of both a bromophenyl group and a methylamino moiety makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role as a building block for CNS-active compounds, given its structural similarity to other pharmacologically active agents.

In recent years, the demand for 1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol has increased due to its relevance in drug discovery and neuroscience research. With the growing focus on neurodegenerative diseases and mental health disorders, this compound has been explored for its potential interactions with neurotransmitter systems. Its structural features allow it to mimic certain endogenous molecules, making it a candidate for studying receptor binding and signal transduction pathways. Additionally, its bromine substituent offers opportunities for further functionalization, which is crucial in medicinal chemistry optimization.

The synthesis of CAS 58777-85-8 typically involves multi-step organic reactions, including Grignard reactions or reductive amination processes. These methods ensure high purity and yield, which are critical for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. Its stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its utility in laboratories worldwide.

From an industrial perspective, 1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol is often sourced from specialized chemical suppliers who adhere to stringent quality control standards. The compound's molecular weight (approximately 244.11 g/mol) and solubility profile (moderate solubility in polar organic solvents) are key considerations for researchers. Its melting point and boiling point data are also well-documented, ensuring reproducibility in experimental settings.

One of the most frequently asked questions about 58777-85-8 revolves around its potential biological activity. While it is primarily used as an intermediate, preliminary studies suggest it may exhibit mild adrenergic activity, which aligns with its structural resemblance to known adrenergic agonists. However, comprehensive in vitro and in vivo studies are needed to fully elucidate its pharmacological properties. This gap in knowledge presents an exciting opportunity for future research, particularly in the context of GPCR-targeted therapies.

In the context of green chemistry, efforts are underway to develop more sustainable synthesis routes for 1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol. Researchers are exploring catalytic methods and biocatalysis to reduce waste and improve energy efficiency. These advancements align with the global push toward environmentally friendly chemical production, addressing concerns about carbon footprints and resource conservation.

Another area of interest is the compound's potential role in material science. Its aromatic and amino-alcohol functionalities make it a candidate for designing advanced polymers or ligands for metal-organic frameworks (MOFs). Such applications could expand its use beyond pharmaceuticals, contributing to innovations in nanotechnology and catalysis.

For researchers handling CAS No. 58777-85-8, proper safety protocols are essential. While not classified as highly hazardous, standard laboratory precautions—such as wearing personal protective equipment (PPE) and working in a fume hood—are recommended. Material Safety Data Sheets (MSDS) provide detailed guidance on handling, storage, and disposal, ensuring compliance with occupational health regulations.

In summary, 1-(3-Bromophenyl)-2-(methylamino)ethan-1-ol (58777-85-8) is a multifaceted compound with significant potential in pharmaceutical research, material science, and sustainable chemistry. Its unique structure and functional groups make it a valuable tool for scientists exploring new therapeutic agents and advanced materials. As research continues to uncover its properties and applications, this compound is poised to remain a key player in the chemical and life sciences industries.